Thymolindophenol Sodium Salt
Overview
Description
Scientific Research Applications
Antioxidant and Free Radical Scavenging
Thymolindophenol Sodium Salt exhibits significant antioxidant properties . It scavenges free radicals, which are harmful byproducts of cellular metabolism that can cause oxidative stress and damage to cells . This property is crucial in the development of treatments for diseases where oxidative stress plays a role, such as neurodegenerative disorders and cancer.
Anti-inflammatory and Analgesic
The compound has been shown to possess anti-inflammatory and analgesic activities . It can inhibit the recruitment of cytokines and chemokines, which are involved in the inflammatory response . This makes it a potential candidate for the treatment of inflammatory diseases, including arthritis and inflammatory bowel disease.
Antimicrobial and Antifungal
Thymolindophenol Sodium Salt has antimicrobial and antifungal effects . It’s particularly effective against certain strains of bacteria and fungi, making it a valuable substance for developing new antibiotics and antifungals, especially in an era of increasing antibiotic resistance .
Antiseptic Properties
Due to its antimicrobial properties, Thymolindophenol Sodium Salt is also used as an antiseptic . It can be used to sterilize surfaces and equipment in medical settings, as well as in the formulation of antiseptic creams and lotions for wound care .
Antitumor Activities
Research has indicated that Thymolindophenol Sodium Salt may have antitumor activities . Its ability to induce apoptosis in cancer cells without affecting healthy cells makes it a promising agent for cancer therapy .
Cardiovascular Health
Thymolindophenol Sodium Salt has been associated with benefits for cardiovascular health . It can potentially reduce the risk of heart disease by improving lipid profiles and reducing inflammation, which are key factors in the development of cardiovascular diseases .
properties
IUPAC Name |
sodium;5-methyl-4-[(4-oxocyclohexa-2,5-dien-1-ylidene)amino]-2-propan-2-ylphenolate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO2.Na/c1-10(2)14-9-15(11(3)8-16(14)19)17-12-4-6-13(18)7-5-12;/h4-10,19H,1-3H3;/q;+1/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VSHCTHOZOJWONF-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1N=C2C=CC(=O)C=C2)C(C)C)[O-].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16NNaO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Thymolindophenol Sodium Salt | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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